ALUMINUM CHLOROHYDREX PEG

Specification

• CAS No.: 173762-81-7
• Molecular Formula: C7H11NO3
• Molecular Weight: 0

Introduction

Chemical Composition and Structure

Aluminum Chlorohydrex PEG is defined as a complex formed from the reaction between aluminum chlorohydrate and polyethylene glycol (PEG). This complex belongs to a broader family of aluminum-based antiperspirant compounds that include variations with different glycol bases and chloride compositions. The chemical structure results from a specific complexation process that alters the properties of the base aluminum compound to enhance its stability and efficacy in cosmetic formulations.

The compound is classified as synthetic in origin and is specifically manufactured for its specialized properties in personal care applications. The complexation with polyethylene glycol distinguishes it from similar compounds such as Aluminum Chlorohydrex PG (propylene glycol complex), offering unique solubility profiles and application characteristics.

The aluminum content in this compound is derived from aluminum chlorohydrate, which contains aluminum, the most abundant metal in the earth's crust. This base compound is then modified through chemical reaction with polyethylene glycol to produce the final complex. The specific molecular arrangement of this complex contributes to its stability in cosmetic formulations and its efficacy as an antiperspirant agent.

Functional Properties and Mechanism of Action

Primary Functions

Aluminum Chlorohydrex PEG serves multiple functions in cosmetic and personal care formulations, with three primary roles identified in regulatory classifications:

Function	Description	Mechanism
Antiperspirant	Reduces perspiration	Forms insoluble complexes that block sweat glands
Astringent	Contracts/tightens skin	Protein precipitation effect on skin surface
Deodorant	Reduces unpleasant odors	Antimicrobial activity and sweat reduction

These functions make Aluminum Chlorohydrex PEG particularly valuable in products designed for personal hygiene and comfort.

Mechanism of Action

The antiperspirant action of Aluminum Chlorohydrex PEG occurs through a well-documented process. When applied to the skin, the compound interacts with moisture to form insoluble aluminum hydroxide gel plugs within the sweat ducts. These plugs temporarily prevent sweat from reaching the skin's surface, effectively reducing perspiration.

The mechanism involves a pH-dependent transformation. The aluminum salt is initially soluble at the very low pH of the formulation, but upon application to the skin, it reacts with basic components of sweat to form chemically inert complexes. This reaction sequence:

• Creates physical blockages within eccrine sweat ducts

• May alter sweating through direct constrictive effects on eccrine duct lumen

• Potentially exhibits anticholinergic action to reduce sweat production

The astringent properties derive from aluminum's ability to precipitate proteins on the skin surface, creating a temporary tightening or tingling sensation. This protein interaction also contributes to the compound's deodorant properties by reducing bacterial proliferation that typically causes body odor.

Applications in Consumer Products

Primary Product Categories

Aluminum Chlorohydrex PEG is primarily utilized in sweat-reducing cosmetic and body care products, specifically in antiperspirants. Its occurrence in consumer products includes:

• Antiperspirant sticks, gels, and creams

• Combination antiperspirant-deodorant products

• Specialized high-efficacy perspiration control formulations

Formulation Considerations

The efficacy of Aluminum Chlorohydrex PEG in formulations can be influenced by several factors:

Parameter	Effect on Performance	Optimal Range
Concentration	Determines antiperspirant efficacy	As per regulatory limits
Critical Humidity	Affects antiperspirant action	6% to 30%
Porosity	Influences complex formation	30% to 80%
Pore Size Diameter	Impacts sweat gland blocking efficacy	0.001μ to 100μ
Bulk Density	Affects product application properties	0.15 gm/cc to 1.3 gm/cc

Research has shown that formulation parameters can significantly impact the performance of aluminum antiperspirant compounds. The incorporation of additional ingredients like glycerin can create synergistic effects, enhancing efficacy by lowering critical humidity values.

Comparative Analysis with Related Compounds

Aluminum Chlorohydrex PEG belongs to a family of antiperspirant active ingredients. Understanding its relative characteristics provides context for its specific applications:

Compound	Key Characteristics	Distinguishing Features
Aluminum Chlorohydrex PEG	Complex with polyethylene glycol	Enhanced solubility and stability in various formulations
Aluminum Chlorohydrex PG	Complex with propylene glycol	Different solubility profile compared to PEG version
Aluminum Chlorohydrate	Base compound without glycol complexation	Simpler structure, different application properties
Aluminum Sesquichlorohydrex PEG	Different aluminum:chloride ratio with PEG	Varied efficacy profile due to modified chloride content
Aluminum Dichlorohydrex PEG	Higher chloride content with PEG	Different antiperspirant potency

These related compounds all serve similar functions but offer formulators options with varying characteristics that can be selected based on specific product requirements.

Absorption and Bioavailability

Understanding the potential for systemic absorption is crucial for safety assessment of Aluminum Chlorohydrex PEG. Limited research specifically on this compound exists, but studies on related aluminum antiperspirant compounds provide relevant insights.

Dermal Absorption

Studies examining aluminum absorption through skin have found:

• In a study applying aluminum chlorohydrate (21%, containing about 13 mg aluminum) to each axilla under occlusive dressing, aluminum was detected in blood after 6 hours and remained detectable for 15 days

• The estimated absorption averaged only 0.012%, indicating minimal systemic exposure

• The stratum corneum serves as an effective barrier, with significantly higher absorption observed in tape-stripped skin (11.50±8.90 μg/cm² compared to normal skin)

Bioavailability Factors

Several factors influence the bioavailability of aluminum from antiperspirant applications:

• The chemical transformation of aluminum salts on the skin creates insoluble complexes with limited bioavailability

• Intact skin barrier function significantly reduces absorption potential

• Application methods and frequency of use can influence cumulative exposure

• Individual variations in skin permeability may affect absorption rates

The formation of insoluble aluminum hydroxide polymer gel plugs within sweat ducts represents the primary mechanism of action, but also contributes to the limited systemic availability of the compound.